2-Chloro-N-[[1-(hydroxymethyl)cyclopropyl]methyl]-N-[(2-methylphenyl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[[1-(hydroxymethyl)cyclopropyl]methyl]-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C15H20ClNO2/c1-12-4-2-3-5-13(12)9-17(14(19)8-16)10-15(11-18)6-7-15/h2-5,18H,6-11H2,1H3
• InChI Key: OOVIRJFANRBVHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN(CC2(CC2)CO)C(=O)CCl
• Molecular Formula: C15H20ClNO2
• Molecular Weight: 281.78 g/mol

Description

Typically, the description of a compound includes its IUPAC name, common names, and structural formula. It may also include its appearance (color, state of matter), odor, and other physical characteristics.

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It often requires knowledge of organic chemistry and reaction mechanisms.

Molecular Structure Analysis

This involves analyzing the compound’s molecular structure, including its atomic arrangement and bonds. Tools like X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction conditions, the reactants and products, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (melting point, boiling point, solubility, etc.) and chemical properties (reactivity, stability, etc.).

Safety And Hazards

This involves understanding the potential risks associated with the compound, including toxicity, flammability, and environmental impact.

Future Directions

This involves speculating on potential future research directions, applications, or improvements to the compound or its synthesis process.

Please consult with a chemistry professional or refer to relevant scientific literature for detailed information. If you have any other questions or need information on a different topic, feel free to ask!